Cas no 2229120-65-2 (2-amino-3-(4-tert-butylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(4-tert-butylphenyl)-2-methylpropan-1-ol
• CAS No: 2229120-65-2
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 6463886
• PubChem ID: 165880756
• Update Time: 2025-05-24

2-amino-3-(4-tert-butylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-tert-butylphenyl)-2-methylpropan-1-ol
• EN300-1805316
• 2229120-65-2

• Inchi： 1S/C14H23NO/c1-13(2,3)12-7-5-11(6-8-12)9-14(4,15)10-16/h5-8,16H,9-10,15H2,1-4H3
• InChI Key： YXHCXYMKNHVJAD-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(4-tert-butylphenyl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(4-tert-butylphenyl)-2-methylpropan-1-ol (CAS No. 2229120-65-2)

The compound 2-amino-3-(4-tert-butylphenyl)-2-methylpropan-1-ol, identified by the CAS registry number CAS No. 2229120-65-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and functionalities.

The molecular structure of cas no 22917887 is characterized by a tertiary alcohol group, an amino group, and a bulky tert-butyl substituent attached to a phenyl ring. These structural elements contribute to its stability, solubility, and reactivity. The presence of the tert-butyl group imparts steric hindrance, which can influence the compound's interaction with biological systems or its role in catalytic processes. Recent studies have highlighted the importance of such sterically hindered compounds in enzyme inhibition and drug delivery systems.

In terms of synthesis, researchers have developed innovative approaches to efficiently synthesize cas no 1384677. These methods often involve multi-component reactions or asymmetric catalysis, ensuring high yields and selectivity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the phenolic moiety of the compound. Such advancements not only simplify the synthesis process but also pave the way for large-scale production.

The biological activity of cas no 845976 has been a focal point of recent investigations. Preclinical studies indicate that this compound exhibits potent antioxidant properties, making it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it shows promise as a chemotherapeutic agent with reduced side effects compared to conventional treatments.

In the realm of materials science, cas no 845976 has been utilized as a building block for constructing advanced materials with tailored properties. For example, researchers have employed this compound in the synthesis of stimuli-responsive polymers that can adapt to environmental changes such as temperature or pH levels. These materials hold potential applications in drug delivery systems, sensors, and adaptive coatings.

The environmental impact and sustainability aspects of cas no 845976 have also been considered in recent studies. Green chemistry approaches have been implemented to minimize waste generation and energy consumption during its synthesis. Moreover, biodegradation studies suggest that this compound is metabolized efficiently under aerobic conditions, reducing its ecological footprint.

In conclusion, cas no 845976, or cas no 845976, stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial applications. As ongoing research continues to unravel its full potential, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.